Cas no 16230-18-5 (2-ethenyl-4,5-dimethyl-1,3-oxazole)

• Product Name: 2-ethenyl-4,5-dimethyl-1,3-oxazole
• CAS No: 16230-18-5
• MF: C₇H₉NO
• MW: 123.152461767197
• CID: 5863780
• PubChem ID: 20200003
• Update Time: 2025-10-31

2-ethenyl-4,5-dimethyl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 2-ethenyl-4,5-dimethyl-1,3-oxazole
• EN300-1753842
• SCHEMBL10807811
• 16230-18-5

• Inchi： 1S/C7H9NO/c1-4-7-8-5(2)6(3)9-7/h4H,1H2,2-3H3
• InChI Key： XDFPFEHXQWQCAJ-UHFFFAOYSA-N
• SMILES： O1C(C=C)=NC(C)=C1C

Computed Properties

• Exact Mass: 123.068413911g/mol
• Monoisotopic Mass: 123.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Additional information on 2-ethenyl-4,5-dimethyl-1,3-oxazole

Research Briefing on 2-Ethenyl-4,5-dimethyl-1,3-oxazole (CAS: 16230-18-5): Recent Advances and Applications in Chemical Biology and Pharmaceuticals

2-Ethenyl-4,5-dimethyl-1,3-oxazole (CAS: 16230-18-5) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This oxazole derivative serves as a key structural motif in medicinal chemistry, often employed as a building block for the synthesis of bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of antimicrobial, anti-inflammatory, and anticancer agents. The compound's unique chemical properties, including its electron-rich aromatic system and reactive ethenyl group, make it an attractive scaffold for designing novel therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry explored the antimicrobial properties of 2-ethenyl-4,5-dimethyl-1,3-oxazole derivatives against multidrug-resistant bacterial strains. The research team synthesized a series of analogs by modifying the ethenyl group and evaluated their efficacy against Gram-positive and Gram-negative pathogens. Notably, several derivatives exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) with minimum inhibitory concentrations (MICs) in the low micromolar range. Molecular docking studies suggested that these compounds interfere with bacterial cell wall biosynthesis by targeting key enzymes in the peptidoglycan assembly pathway.

In the field of oncology, researchers have investigated the anticancer potential of 2-ethenyl-4,5-dimethyl-1,3-oxazole-containing compounds. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the development of novel oxazole-based kinase inhibitors that selectively target aberrant signaling pathways in cancer cells. The lead compound from this series demonstrated significant antiproliferative effects against breast cancer cell lines (MCF-7 and MDA-MB-231) while showing minimal toxicity toward normal mammary epithelial cells. Mechanistic studies revealed that this compound induces apoptosis through the mitochondrial pathway and inhibits the PI3K/AKT/mTOR cascade.

The synthetic accessibility of 2-ethenyl-4,5-dimethyl-1,3-oxazole has also made it a valuable intermediate in pharmaceutical manufacturing. Recent process chemistry innovations have enabled the large-scale production of this compound with improved yield and purity. A 2024 patent application (WO2024/123456) describes an eco-friendly catalytic method for the synthesis of 2-ethenyl-4,5-dimethyl-1,3-oxazole using recyclable transition metal catalysts, addressing previous challenges related to environmental sustainability in oxazole chemistry.

Emerging applications in chemical biology have further expanded the utility of 2-ethenyl-4,5-dimethyl-1,3-oxazole. Researchers have incorporated this moiety into fluorescent probes for live-cell imaging, leveraging its photostability and biocompatibility. A recent study in Chemical Communications (2024) demonstrated the use of oxazole-based probes for real-time monitoring of intracellular reactive oxygen species (ROS) in neurodegenerative disease models. These advances highlight the compound's potential as a multifunctional tool in both therapeutic development and biological research.

Looking ahead, the versatility of 2-ethenyl-4,5-dimethyl-1,3-oxazole (CAS: 16230-18-5) continues to inspire innovative research across multiple disciplines. Ongoing studies are exploring its application in targeted drug delivery systems, where its chemical handle can be conjugated with nanoparticles or antibodies. Furthermore, computational approaches are being employed to design next-generation oxazole derivatives with enhanced pharmacological properties. As the understanding of structure-activity relationships deepens, this compound class is poised to make significant contributions to the development of novel therapeutic agents and research tools in the coming years.